6-[3-(Pyridin-3-yloxymethyl)azetidin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 6-[3-(pyridin-3-yloxymethyl)azetidin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C15H14N4O/c16-6-12-3-4-15(18-7-12)19-9-13(10-19)11-20-14-2-1-5-17-8-14/h1-5,7-8,13H,9-11H2
• InChI Key: INYUPEVYWIUUFW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=C(C=C2)C#N)COC3=CN=CC=C3
• Molecular Formula: C15H14N4O
• Molecular Weight: 266.30 g/mol

Description

6-[3-(Pyridin-3-yloxymethyl)azetidin-1-yl]pyridine-3-carbonitrile, also known as AZD9567, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a small molecule inhibitor of Toll-like receptor 7 (TLR7), a protein that plays a crucial role in the immune system's response to viral infections. AZD9567 has been shown to have promising results in preclinical studies, and its synthesis, mechanism of action, and potential applications will be discussed in

Scientific Research Applications

Synthesis Protocols and Chemical Transformations

• The innovative synthesis protocols for related pyridine carbonitriles demonstrate the development of transition metal-free routes for the creation of asymmetrical 1,3-teraryls, highlighting the significance in organic chemistry and materials science (Patil & Mahulikar, 2013).

Structural and Spectroscopic Analysis

• X-ray diffraction studies of structurally related pyridine carbonitriles, like 4-(4'-diethylaminophenyl)-6-(4-methoxyphenyl)-(2-pyrrolidin-1-yl)-pyridine-3-carbonitrile, provide insights into their molecular geometry, which is crucial for understanding their interaction in various applications (Palani et al., 2004).

Pharmacological and Biological Activities

• Compounds analogous to 6-[3-(Pyridin-3-yloxymethyl)azetidin-1-yl]pyridine-3-carbonitrile have been evaluated for their antibacterial, antioxidant, and anti-inflammatory activities. Such studies are essential for exploring the potential therapeutic applications of these compounds (Hamdi, 2016).

Application in Material Science

• The synthesis and characterization of related pyridine carbonitriles, along with their photosensitivity studies, are crucial for their application in optoelectronic devices. These compounds' optical and electrical properties are key for advancing materials science (Roushdy et al., 2019).

Applications in Radioligand Development

• Research on halogenated pyridine derivatives, including those with a similar structure to this compound, has led to the development of radioligands for positron emission tomography (PET) imaging. This is significant in studying neurological receptors and functions (Zhang & Horti, 2004).